Benzo[d]oxazole-2,7-diamine

• IUPAC Name: 1,3-benzoxazole-2,7-diamine
• InChI: InChI=1S/C7H7N3O/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,8H2,(H2,9,10)
• InChI Key: ZJRAJDCZEQANID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)N=C(O2)N)N
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

Benzo[d]oxazole-2,7-diamine is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antifungal Activity : Benzo[d]oxazole derivatives, such as benzo[d]oxazole-4,7-diones, have been synthesized and demonstrated good in vitro antifungal activity against fungi, suggesting their potential as antifungal agents (Ryu et al., 2009).

• Anticancer Properties : Some 2-Aryl 5-hydroxy benzo[d]oxazoles have shown anti-proliferative properties in vitro against various cancer cell lines, highlighting their potential as anticancer agents (Tangellamudi et al., 2018).

• Polymer Chemistry : Isomeric diamine monomers containing a benzo[d]oxazole moiety have been used to prepare poly(benzoxazole imide)s. These polymers exhibit high glass transition temperatures, excellent thermal stability, and good mechanical properties, making them suitable for high-performance materials (Jiao et al., 2020).

• Antimalarial Drug Synthesis : Benzo[d]oxazole derivatives have been used in the ultrafast synthesis of antimalarial drugs. An example is the synthesis of 2-(benzhydrylthio)benzo[d]oxazole via an unstable lithium thiolate intermediate in a capillary microreactor (Ramanjaneyulu et al., 2020).

• Spectroscopic Studies : Benzo[d]oxazole derivatives have been the subject of quantum-chemical modeling and spectroscopic studies, including FT-IR, excited states, UV/Vis, polarization, and Dichroism, to understand their molecular structures and properties (Shahab et al., 2020).

• Organic Electronics : Benzo[d]oxazole-based novel conjugated polymers have been developed for applications in organic thin-film transistors (OTFTs), demonstrating significant potential in electronic devices (Jeong et al., 2023).

• Organic Synthesis : Benzo[d]oxazole derivatives have been synthesized for various applications in organic chemistry, such as in the eco-friendly atom-economical synthesis of benzo[d]thiazoles and benzo[d]oxazoles (Sung et al., 2013).

• Anticonvulsant Agents : Certain benzo[d]oxazole derivatives have been synthesized and evaluated as potential anticonvulsant agents, showing significant activity and low toxicity (Wei et al., 2009).

• Antibacterial Activity : Some benzo[d]oxazole derivatives have been synthesized and evaluated for their inhibitory activities against Staphylococcus aureus Sortase A, an enzyme involved in bacterial infection and virulence (Zhang et al., 2016).

• Fluorescent Materials : Benzo[d]oxazole derivatives have been utilized in the development of fluorescent materials with potential applications in sensors and imaging (Gao et al., 2018).